Cas no 2680770-95-8 (3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid)

• Product Name: 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid
• CAS No: 2680770-95-8
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5634570
• PubChem ID: 165922023
• Update Time: 2025-05-21

3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-95-8
• EN300-28288314
• 3-[3-methoxy-4-(2,2,2-trifluoroacetamido)phenyl]propanoic acid
• 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid

• Inchi： 1S/C12H12F3NO4/c1-20-9-6-7(3-5-10(17)18)2-4-8(9)16-11(19)12(13,14)15/h2,4,6H,3,5H2,1H3,(H,16,19)(H,17,18)
• InChI Key： ZINOWKWTRKEMQN-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1OC)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid

Research Briefing on 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid (CAS: 2680770-95-8)

In recent years, the compound 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid (CAS: 2680770-95-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and methoxy functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, particularly the acylation of the phenylpropanoic acid backbone with trifluoroacetic anhydride, to improve efficiency and scalability. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Biological studies have revealed that 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). In vitro assays using human cell lines have demonstrated its ability to suppress pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent. Furthermore, preliminary in vivo studies in rodent models have shown reduced inflammation and tissue damage, supporting its therapeutic potential for conditions like rheumatoid arthritis and inflammatory bowel disease.

In the context of oncology, this compound has shown selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic pathways. Mechanistic studies indicate that it induces apoptosis through the activation of caspase-dependent pathways and the inhibition of cell proliferation signals. These findings highlight its dual role as both an anti-inflammatory and anticancer agent, making it a versatile candidate for further drug development.

Despite these promising results, challenges remain in the clinical translation of 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid. Pharmacokinetic studies are needed to assess its bioavailability, metabolism, and potential toxicity in humans. Additionally, formulation strategies must be explored to enhance its stability and delivery to target tissues. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials.

In conclusion, 3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylpropanoic acid represents a promising therapeutic candidate with multifaceted biological activities. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for its successful development into a clinically viable drug. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in harnessing the full potential of this compound for medical applications.